6-Piperidin-4-yloxyimidazo[1,2-a]pyridine;dihydrochloride

• IUPAC Name: 6-piperidin-4-yloxyimidazo[1,2-a]pyridine;dihydrochloride
• InChI: InChI=1S/C12H15N3O.2ClH/c1-2-12-14-7-8-15(12)9-11(1)16-10-3-5-13-6-4-10;;/h1-2,7-10,13H,3-6H2;2*1H
• InChI Key: PEORRMXJDJXEHR-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CN3C=CN=C3C=C2.Cl.Cl
• Molecular Formula: C12H17Cl2N3O
• Molecular Weight: 290.19 g/mol

Description

“6-Piperidin-4-yloxyimidazo[1,2-a]pyridine;dihydrochloride” is a compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of extensive research. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The formation of various piperidine derivatives involves intra- and intermolecular reactions. For instance, 1,6-diens give a [4 + 2] cycloaddition product under certain conditions. This approach is excellent for obtaining a wide range of trans-divinylpiperidines.

Scientific Research Applications

Cancer Treatment: PI3K Inhibitors

This compound has been studied for its potential use as a PI3K inhibitor, which is of significant interest in cancer treatment. .

Medicinal Chemistry

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Material Science

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Biological Activities

Imidazopyridine derivatives possess a variety of biological activities including antifungal, anti-inflammatory, antitumor, and more. .

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which en300-7463263 belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

It’s worth noting that imidazo[1,2-a]pyridines have been associated with the phosphatidylinositol 3-kinase (pi3k) signaling pathway, which is often linked with tumorigenesis, progression, and poor prognosis .

Result of Action

It’s worth noting that imidazo[1,2-a]pyridines have been associated with various tumor cell lines .